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Compound of Interest

Compound Name:
3-Cyano-5-methoxyisonicotinic

acid

CAS No.: 1138444-09-3

Cat. No.: B1421137

Get Quote

Executive Summary
3-Cyano-5-methoxyisonicotinic acid is a densely functionalized pyridine derivative, serving

as a critical scaffold in the synthesis of kinase inhibitors (e.g., MEK/ERK pathways) and

complex heterocyclic drugs.[1] Its physicochemical behavior is dominated by the interplay

between the electron-withdrawing cyano group, the ionizable carboxylic acid, and the basic

pyridine nitrogen.[2][3][1]

This guide addresses the solubility bottleneck often encountered during the isolation and

coupling of this intermediate. Unlike simple benzoic acids, the solubility of this molecule is

highly pH-dependent and sensitive to ionic strength, necessitating a "pH-swing" strategy for

effective purification and solvation.[1]

Physicochemical Profile & Solubility Landscape
Structural Determinants of Solubility
The molecule features a "push-pull" electronic system that dictates its solvation shell:
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3-Cyano Group (-CN): Strong electron-withdrawing group (EWG).[4][2][1] It reduces the

basicity of the pyridine nitrogen and increases the acidity of the carboxylic acid via inductive

effects.[2][3][1]

5-Methoxy Group (-OMe): Lipophilic electron donor.[4][2][1] It provides a handle for solubility

in organic solvents (DCM, EtOAc) but can induce "oiling out" during aqueous workups if pH

is not strictly controlled.[2][3][1]

4-Carboxylic Acid (-COOH): The primary solubility switch.[4][2][1]

Predicted Properties (SAR-Derived)
Values estimated based on Hammett substituent constants for polysubstituted pyridines.

Property Estimated Value Process Implication

pKa (COOH) 2.8 – 3.2

Acid is stronger than

unsubstituted isonicotinic acid

(pKa 4.[4][2][1]9) due to the

ortho-cyano EWG effect.[2][1]

pKa (Pyridine N) < 1.5

The N-atom is extremely

weakly basic; protonation

requires highly acidic media

(pH < 1).[4][2][3][1]

LogP (Octanol/Water) ~0.8 – 1.2

Moderate lipophilicity;

extractable into EtOAc/THF

from acidic aqueous phase.[4]

[2][3][1]

Molecular Weight 178.14 g/mol

Low MW facilitates high

molarity solutions in polar

aprotic solvents.[4][2][1]

Solubility Matrix
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Solvent System Solubility Rating Primary Utility

Water (pH < 2) Low (< 1 mg/mL)

Precipitation/Isolation. The

neutral acid creates a stable

solid lattice.[4][2]

Water (pH > 6) High (> 50 mg/mL)

Dissolution. Exists as a soluble

carboxylate anion (Na+/K+

salt).[4][2][3][1]

DMSO / DMF Very High (> 100 mg/mL)

Stock Solutions. Ideal for SNAr

or coupling reactions.[4][2][3]

[1]

Methanol / Ethanol Moderate (Heat dependent)

Recrystallization. Solubility

increases significantly near

boiling point.[4][2][3][1]

DCM / Chloroform Low to Moderate

Extraction. Requires the

molecule to be strictly neutral

(pH ~3.0).[4][2][3][1]

Hexanes / Heptane Insoluble

Anti-solvent. Used to crash out

the product from EtOAc or

DCM.[4][2][1]

Mechanism of Action: The pH-Solubility Switch[1]
The purification and handling of 3-cyano-5-methoxyisonicotinic acid rely on manipulating its

ionization state.[4][2] The diagram below illustrates the species distribution across the pH

scale, guiding the choice of solvent for extraction vs. precipitation.
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Figure 1: The pH-dependent speciation curve.[2][3][1] The "Precipitation Zone" (pH 2.5–3.[2][3]

[1]5) is the critical window for isolating the pure intermediate from reaction byproducts.[2][3][1]

Experimental Protocols
Protocol A: Purification via Acid-Base Swing
(Recommended)
Use this protocol to isolate the compound from crude reaction mixtures (e.g., after ester

hydrolysis).[3][1]

Reagents: 2N NaOH, 6N HCl, Ethyl Acetate (EtOAc), Brine.[2][3][1]

Dissolution: Suspend the crude solid in water (approx. 10 vol).

Basification: Slowly add 2N NaOH with stirring until pH reaches 10–11. The solution should

become clear as the carboxylate salt forms.[2][3][1]

Checkpoint: If solids remain, filter them off.[2][3][1][5] These are non-acidic impurities.[2][3]

[1]

Wash: Extract the basic aqueous layer with EtOAc (2x) to remove non-polar organic

impurities.[2][3][1] Discard the organic layer.[2][3][1]

Precipitation (Critical Step):
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Cool the aqueous layer to 5–10°C.[2][3][1]

Slowly add 6N HCl dropwise.[2][3][1]

Target pH: 2.5 – 3.0.

Observation: A thick white/off-white precipitate will form.[2][1] Do not overshoot to pH < 1,

or the pyridine nitrogen may protonate, potentially increasing solubility again (though less

likely with the CN group present).[2][3][1]

Isolation: Filter the solid. Wash the cake with cold water (pH 3) followed by hexanes.[2][3][1]

Drying: Vacuum oven at 45°C.

Protocol B: Thermodynamic Solubility Determination
Use this to generate precise data for formulation or process scaling.[3][1]

Reagents: HPLC-grade solvents, pH buffers (1.2, 4.5, 6.8, 7.4).[2][3][1]

Preparation: Add excess solid (~50 mg) to 2 mL of the target solvent in a borosilicate glass

vial.

Equilibration: Shake at 25°C (or target temp) for 24 hours at 500 rpm.

Filtration: Filter the supernatant using a 0.22 µm PVDF syringe filter. Note: Do not use nylon

filters as they may bind the acidic moiety.[3][1]

Quantification: Analyze the filtrate via HPLC-UV (254 nm).

Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.[2][3][1]

Standard Curve: Prepare a stock of the compound in DMSO (1 mg/mL) to calibrate.[2][3]

[1]

Troubleshooting & Optimization
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Issue Root Cause Corrective Action

Oiling Out
Product forms an oil instead of

solid upon acidification.[4][2][1]

The methoxy group increases

lipophilicity.[4][2][1] Fix: Seed

the solution with pure crystal at

the cloud point. Slow down

HCl addition.

Low Yield
pH overshoot during

precipitation.[4][2][1]

If pH drops < 1, the pyridinium

salt may form.[4][2][3][1] Fix:

Back-titrate with dilute NaOH

to pH 3.0.

Colored Impurities
Oxidation byproducts.[4][2][1]

[6]

Fix: Dissolve in basic water,

treat with activated charcoal (5

wt%) for 30 mins, filter, then re-

precipitate with acid.

Poor Dissolution in DCM Zwitterionic character.

Fix: Add a small amount of

Methanol (5-10%) to the DCM

to break intermolecular H-

bonds.[4][2]

Analytical Workflow Visualization
The following diagram outlines the decision tree for analyzing solubility and purity during

process development.
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Figure 2: Analytical decision matrix for validating material quality prior to downstream synthesis.
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Patents involving 3-cyanopyridine derivatives: See generally US Patent 3644380A and

related filings for workup conditions of cyanopyridine carboxylic acids (acidification of

alkaline hydrolysates).[2][3][1]

General Solubility Data (Analogous Structures)

PubChem CID 21818978 (3H-imidazo[4,5-b]pyridine-5-carboxylic acid):[4][2][3]

Demonstrates similar solubility switching behavior (soluble in base, precipitates in acid).[2]

[3][1] [2][3][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cyanoacetic acid | C3H3NO2 | CID 9740 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3H-imidazo(4,5-b)pyridine-5-carboxylic acid | C7H5N3O2 | CID 21818978 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://patents.google.com/patent/EP1745136B1/en
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://foodb.ca/compounds/FDB010546
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pmc.ncbi.nlm.nih.gov/articles/PMC12524799/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://www.benchchem.com/product/b1421137?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://pubchem.ncbi.nlm.nih.gov/compound/21818978
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-
b]pyridine(-quinoline) Heterodimers - PMC [pmc.ncbi.nlm.nih.gov]

4. Showing Compound 3-Methoxybenzoic acid (FDB010546) - FooDB [foodb.ca]

5. WO2012025861A1 - Process for the preparation of ( s ) - 3 - cyano - 5 - methylhexanoic
acid derivatives adn of pregabalin - Google Patents [patents.google.com]

6. mdpi.com [mdpi.com]

7. EP1745136B1 - Method for enzymatic preparation of (s)-3-cyano-5-methylhexanoic acid -
Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Guide: Solubility Profile & Handling of 3-
Cyano-5-Methoxyisonicotinic Acid[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421137/docs#technical-guide-solubility-profile-
handling-of-3-cyano-5-methoxyisonicotinic-acid-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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